2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-oxo-4-thiophen-2-yl-3H-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C10H9NO3S2/c1-2-14-9(12)8-7(11-10(13)16-8)6-4-3-5-15-6/h3-5H,2H2,1H3,(H,11,13)
• InChI Key: GNLBAYZPJDDHBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)S1)C2=CC=CS2
• Molecular Formula: C10H9NO3S2
• Molecular Weight: 255.3 g/mol

Description

2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester, also known as TTA-A2, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiazole derivatives and has been found to exhibit several biological activities.

Mechanism of Action

The mechanism of action of 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester involves the activation of UCP1 in brown adipose tissue. UCP1 is a proton transporter that uncouples oxidative phosphorylation from ATP synthesis, leading to the dissipation of energy as heat. 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been found to increase the proton conductance of UCP1, leading to increased energy expenditure and improved metabolic health.
Biochemical and Physiological Effects:
2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been found to exhibit several biochemical and physiological effects. It has been found to increase energy expenditure, improve glucose homeostasis, and reduce body weight in animal models. In addition, 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has also been found to exhibit anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester in lab experiments is its specificity for UCP1. 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been found to activate UCP1 without affecting other mitochondrial proteins. However, one of the limitations of using 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester is its short half-life, which requires frequent dosing in animal models.

Future Directions

There are several future directions for the use of 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester in scientific research. One of the areas of interest is the role of UCP1 in the regulation of glucose homeostasis and insulin sensitivity. 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been found to improve glucose homeostasis, and further research is needed to understand the underlying mechanisms. Another area of interest is the use of 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester in the treatment of obesity and related metabolic disorders. 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been found to reduce body weight and improve metabolic health, and further research is needed to explore its therapeutic potential.
Conclusion:
In conclusion, 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester is a synthetic compound that has been widely used in scientific research. It has been found to activate UCP1, leading to increased energy expenditure and improved metabolic health. 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research. Further research is needed to fully understand the potential of 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester in the treatment of metabolic disorders.

Synthesis Methods

The synthesis of 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester involves the reaction of 2-aminothiazole with ethyl 2-bromo-2-phenylacetate in the presence of potassium carbonate. The resulting intermediate is then reacted with 2-bromo-1-(thiophen-2-yl)ethanone to yield 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester. This synthesis method has been reported in several research articles and has been found to be efficient and reproducible.

Scientific Research Applications

2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been extensively used in scientific research as a tool compound to study the role of mitochondrial uncoupling protein 1 (UCP1) in energy metabolism. UCP1 is a protein that is present in brown adipose tissue and plays a crucial role in thermogenesis. 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has been found to activate UCP1, leading to increased energy expenditure and improved metabolic health. In addition, 2-Oxo-4-thiophen-2-yl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester has also been found to exhibit anti-inflammatory and anti-cancer properties.